5-((4-Bromophenyl)(4-phenylpiperazin-1-yl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[(4-bromophenyl)-(4-phenylpiperazin-1-yl)methyl]-2-ethyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C23H24BrN5OS/c1-2-19-25-23-29(26-19)22(30)21(31-23)20(16-8-10-17(24)11-9-16)28-14-12-27(13-15-28)18-6-4-3-5-7-18/h3-11,20,30H,2,12-15H2,1H3
• InChI Key: QQXNYTSGQOSLDV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C(=C(SC2=N1)C(C3=CC=C(C=C3)Br)N4CCN(CC4)C5=CC=CC=C5)O
• Molecular Formula: C23H24BrN5OS
• Molecular Weight: 498.4 g/mol
• CAS No.: 898366-49-9

Description

The compound is a complex organic molecule with multiple functional groups, including a thiazole, triazole, and piperazine ring. These types of compounds are often found in pharmaceuticals and could have various biological activities.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as High-Resolution Mass Spectrometry (HRMS), Infrared Spectroscopy (IR), and Nuclear Magnetic Resonance (NMR).

Scientific Research Applications

Synthesis and Biological Activities

• Antimicrobial Activities : A study discussed the synthesis of novel 1,2,4-triazole derivatives and their screening for antimicrobial activities. Some of these compounds exhibited good to moderate activities against tested microorganisms, highlighting their potential in antimicrobial drug development (Bektaş et al., 2010).

• Analgesic Properties : Another research focused on structural characterization and analysis of analgesic properties of isothiazolopyridines, indicating the significance of the molecular structure in their analgesic effects. This underlines the potential therapeutic applications of such compounds in pain management (Karczmarzyk & Malinka, 2008).

• Inhibition of 15-Lipoxygenase : A study on the synthesis of certain derivatives and their evaluation as inhibitors of 15-lipoxygenase demonstrated the potential of these compounds in the development of anti-inflammatory drugs. The study highlights the importance of specific functional groups and their positioning for biological activity (Asghari et al., 2016).

Structural and Pharmacophore Design

• Pharmacophore-based Design : Research into the design and synthesis of compounds with specific blocking properties for alpha(1)-adrenoceptors demonstrates the utility of pharmacophore modeling in developing targeted therapies. This approach facilitates the creation of compounds with potential applications in treating conditions influenced by these receptors (Betti et al., 2002).

Mechanism of Action

Target of Action

It is known that piperazine, a structural motif in this compound, is found in biologically active compounds for a variety of disease states, such as antihistamines, antiparasitic, antifungal, antibacterial, antiviral, antipsychotic, antidepressant, anti-inflammatory, anticoagulant, antitumor, and antidiabetic drugs . Therefore, it can be inferred that this compound may interact with a wide range of targets.

Mode of Action

The presence of the piperazine ring, which is known to positively modulate the pharmacokinetic properties of a drug substance , suggests that this compound may interact with its targets in a similar manner.

Pharmacokinetics

The presence of the piperazine ring, which is known to positively modulate the pharmacokinetic properties of a drug substance , suggests that this compound may have favorable ADME properties.

Future Directions

Future research could involve further synthesis and characterization of this compound, as well as testing for potential biological activity. This could include in vitro and in vivo studies, as well as computational modeling.